Cas no 1803944-52-6 (3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1803944-52-6
• MF: C₈H₈F₄N₂O₂
• MW: 240.154935836792
• CID: 4829473
• Update Time: 2025-06-08

3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H8F4N2O2/c9-6-4(3-15)2-14-7(5(6)1-13)16-8(10,11)12/h2,15H,1,3,13H2
• InChI Key： CSFYRHLYKCRXCC-UHFFFAOYSA-N
• SMILES： FC1C(CO)=CN=C(C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.4
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol

Introduction to 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803944-52-6)

3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 1803944-52-6, represents a class of pyridine derivatives that are increasingly being explored for their potential biological activities. The structural features of this molecule, including its amine, fluoro, and trifluoromethoxy substituents, make it a promising candidate for further investigation in drug discovery and development.

The pyridine core is a fundamental scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of an amine group at the 3-position (3-(Aminomethyl)) introduces a reactive site that can be utilized for further functionalization, while the fluoro and trifluoromethoxy groups at the 4- and 2-positions, respectively, enhance the molecule's metabolic stability and binding affinity. These structural elements collectively contribute to the compound's unique chemical and pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol exhibits potential interactions with various biological targets, including kinases and transcription factors. These interactions are critical for understanding its mechanism of action and its potential therapeutic applications.

In particular, the fluoro substituent has been widely recognized for its ability to modulate drug efficacy and selectivity. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent functional groups, thereby altering the compound's reactivity and binding affinity. Similarly, the trifluoromethoxy group contributes to metabolic stability by resisting oxidative degradation, which is a common challenge in drug development.

The amine group at the 3-position (3-(Aminomethyl)) serves as a versatile handle for further chemical modifications. This functionality can be exploited to link the compound to other pharmacophores or to form covalent bonds with biological targets. Such modifications are essential for optimizing drug candidates and improving their pharmacokinetic profiles.

Current research in this area is focused on developing novel methodologies for synthesizing pyridine derivatives with enhanced biological activity. The synthesis of 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol has been achieved through multi-step organic transformations, involving key steps such as nucleophilic substitution reactions and protecting group strategies. These synthetic approaches have been refined to ensure high yields and purity, which are critical for subsequent pharmacological studies.

One of the most compelling aspects of this compound is its potential in oncology research. Pyridine derivatives have been extensively studied for their anti-cancer properties, and modifications such as those present in 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol may enhance its efficacy against various cancer cell lines. Preclinical studies have suggested that this compound exhibits inhibitory activity against specific kinases involved in tumor growth and progression.

The methanol group at the 5-position (5-methanol) provides another site for functionalization, allowing researchers to explore different derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where small changes in molecular structure can significantly impact biological activity.

Advances in analytical techniques have also facilitated a deeper understanding of the compound's behavior in vitro and in vivo. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These tools are indispensable for characterizing novel compounds and ensuring their suitability for further development.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can lead to improved drug characteristics such as lipophilicity, solubility, and bioavailability. The strategic use of fluorine atoms has been instrumental in developing blockbuster drugs that demonstrate high efficacy and low toxicity. 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol is no exception, as its design incorporates fluorinated moieties to enhance its pharmacological profile.

In conclusion, 3-(Aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1803944-52-6) represents a promising entity in pharmaceutical research due to its well-designed structure and potential biological activities. The combination of an amine group (3-(Aminomethyl)), fluoro substituents at the 4-position (fluoro), trifluoromethoxy group at the 2-position (trifluoromethoxy), and methanol at the 5-position (5-methanol) makes it a versatile scaffold for further exploration in drug discovery. Ongoing research efforts are expected to uncover new therapeutic applications for this compound, contributing to advancements in medicine.